Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate

• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• IUPAC Name: oxolan-2-ylmethyl 5-(naphthalen-2-yloxymethyl)furan-2-carboxylate
• InChI: InChI=1S/C21H20O5/c22-21(25-13-18-6-3-11-23-18)20-10-9-19(26-20)14-24-17-8-7-15-4-1-2-5-16(15)12-17/h1-2,4-5,7-10,12,18H,3,6,11,13-14H2
• InChI Key: BIECXDUYRWTDNZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC(=O)C2=CC=C(O2)COC3=CC4=CC=CC=C4C=C3

Description

Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate (TFMF) is a chemical compound that has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. Specifically, Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate has been shown to inhibit the activity of certain enzymes involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate can have a variety of biochemical and physiological effects on cells and tissues. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the proliferation of certain types of cells.

Advantages and Limitations for Lab Experiments

Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate has several advantages for use in lab experiments, including its relatively low cost, ease of synthesis, and potential for use in a variety of research applications. However, there are also some limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate. For example, further studies could investigate its potential use as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. Additionally, research could focus on developing new synthetic methods for Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate and exploring its potential use as a tool in chemical biology research.

Synthesis Methods

Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate can be synthesized through a multi-step process involving the reaction of furfuryl alcohol with 2-naphthol in the presence of a base catalyst such as sodium hydroxide. The resulting product is then treated with furoic acid to yield Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate.

Scientific Research Applications

Tetrahydro-2-furanylmethyl 5-[(2-naphthyloxy)methyl]-2-furoate has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. It has also been investigated for its use as a tool in chemical biology research.